7-Thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane

• IUPAC Name: 7-thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane
• InChI: InChI=1S/C12H17NOS/c1-2-6-12(5-1)9-13-8-10(14-12)11-4-3-7-15-11/h3-4,7,10,13H,1-2,5-6,8-9H2
• InChI Key: HNHXUCYPSYNCMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CNCC(O2)C3=CC=CS3
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• CAS RN: 1489553-91-4

Description

“7-Thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane” is a chemical compound with the molecular formula C12H17NOS and a molecular weight of 223.33. It is a complex molecule that contains a total of 37 bonds, including 18 non-H bonds, 5 multiple bonds, 1 rotatable bond, 5 aromatic bonds, 2 five-membered rings, and 1 six-membered ring.

Molecular Structure Analysis

The molecular structure of “this compound” is quite complex. It contains a spirocyclic core, which is a common feature in many biologically active molecules. The molecule also contains a thiophene ring, an oxygen atom (in the 6-position), and a nitrogen atom (in the 9-position), all of which are incorporated into the spirocyclic structure.

Scientific Research Applications

Synthetic Approaches and Chemical Synthesis

The synthesis of spiroaminals, including 1-oxa-7-azaspiro[5.5]undecane, 1-oxa-6-azaspiro[4.5]decane, and others, has been a significant area of research due to their potential applications in drug discovery and their novel skeletons. These compounds represent challenging targets for chemical synthesis, with various strategies developed for their synthesis. Spiroaminals are found as the cores of natural or synthetic products that possess significant biological activities, highlighting their importance in scientific research (Sinibaldi & Canet, 2008). Similarly, the development of new classes of thia/oxa-azaspiro[3.4]octanes through robust and step-economic routes has been designed to act as novel, multifunctional, and structurally diverse modules for drug discovery (Li, Rogers-Evans, & Carreira, 2013).

Anticancer Activity

New 1-thia-azaspiro[4.5]decane derivatives and their derived compounds have been synthesized and evaluated for their anticancer activity against various human carcinoma cell lines. A number of these compounds showed moderate to high inhibition activities, underlining the potential of these structures in developing new anticancer agents (Flefel et al., 2017).

Antibacterial Evaluation

The synthesis and in vitro antibacterial evaluation of triaza and dioxa aza spiro derivatives have been studied, highlighting their potential in addressing bacterial infections. These compounds have shown excellent antibacterial activity against a range of species, indicating their significance in medicinal chemistry and drug development (Natarajan et al., 2021).

Anticonvulsant Activity

The impact of aromatic substitution on the anticonvulsant activity of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives has been explored. These compounds have been synthesized and evaluated for their anticonvulsant and neurotoxic properties, revealing that most compounds displayed anticonvulsant activity in the MES test, with some showing higher protection than standard substances (Obniska, Kamiński, & Tatarczyńska, 2006).

Mechanism of Action

Target of Action

“7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane” is a complex organic compound that contains a thiophene ring. Thiophenes are important heterocyclic scaffolds that are found in natural products as well as in pharmaceutically active agents . They have attracted considerable interest due to their peculiar redox potentials .

Mode of Action

The exact mode of action of “7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4Thiophene derivatives have been found to interact with various biological targets, influencing their function and leading to changes at the cellular level .

Biochemical Pathways

Without specific information on “7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane”, it’s hard to say which biochemical pathways it might affect. Thiophene derivatives are known to be involved in a variety of biochemical processes .

Result of Action

The molecular and cellular effects of “7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4Thiophene derivatives have been found to have various effects at the molecular and cellular level, depending on their specific structure and the targets they interact with .